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Compound of Interest

Compound Name: 1,8-Diiodoanthracene

Cat. No.: B1337777 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and synthetic applications of 1,8-Diiodoanthracene, a key intermediate for researchers

and professionals in materials science and drug development.

Core Properties and Safety Data
1,8-Diiodoanthracene is a disubstituted anthracene derivative valued for its utility as a building

block in organic synthesis.[1] The two iodine atoms at the 1 and 8 positions serve as reactive

sites for cross-coupling reactions, enabling the construction of complex, three-dimensional π-

conjugated architectures.[1]

Physicochemical Properties
The fundamental physical and chemical characteristics of 1,8-Diiodoanthracene are

summarized below.
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Property Value Reference

CAS Number 189105-78-0

Molecular Formula C₁₄H₈I₂

Molecular Weight 430.03 g/mol

Appearance
Light yellow to amber to dark

green powder/crystal

Physical State Solid (at 20°C)

Purity (by GC) >98.0%

Melting Point 199.0 to 203.0 °C

Safety and Handling
Detailed toxicological data for 1,8-Diiodoanthracene is limited. However, due to its chemical

nature as a polycyclic aromatic hydrocarbon derivative, caution is advised. The safety

information for the parent compound, anthracene, provides general guidance.

Safety Parameter Information Reference

Storage
Frozen (<0°C), under an inert

gas.

Conditions to Avoid Light, air, and heat sensitive.

General Handling

Avoid breathing dust. Use in a

well-ventilated area. Wash skin

thoroughly after handling.

[2]

Personal Protective Equipment
Wear protective gloves, eye

protection, and face protection.
[2]

Hazards of Parent Compound

(Anthracene)

Causes skin and serious eye

irritation. May cause

respiratory irritation. Very toxic

to aquatic life with long-lasting

effects.

[2]
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Note: The toxicological properties of 1,8-Diiodoanthracene have not been thoroughly

investigated. Researchers should handle this compound with appropriate care, assuming it

may have hazards similar to or greater than related aromatic iodine compounds and polycyclic

aromatic hydrocarbons.

Experimental Protocols and Synthetic Applications
1,8-Diiodoanthracene is a versatile precursor, primarily utilized in palladium-catalyzed cross-

coupling reactions to synthesize more complex organic materials.

Synthesis of 1,8-Diiodoanthracene
An efficient synthesis of 1,8-Diiodoanthracene starts from the commercially available 1,8-

dichloroanthraquinone.[3][4] The process involves two main steps: iodination followed by

reduction.[3]

Step 1: Iodination of 1,8-dichloroanthraquinone

A mixture of 1,8-dichloroanthraquinone, sodium iodide, and a copper(I) catalyst is prepared

in a high-boiling point solvent.[3]

The reaction mixture is heated under reflux.[3]

The progress of the reaction is monitored using thin-layer chromatography (TLC).[3]

Upon completion, the mixture is cooled, and the resulting 1,8-diiodoanthraquinone is isolated

by filtration and purified by recrystallization.[3]

Step 2: Reduction of 1,8-diiodoanthraquinone

1,8-diiodoanthraquinone is suspended in a suitable solvent, such as an alcohol.[3]

A reducing agent, for example, sodium borohydride, is added portion-wise at room

temperature.[3]

After the reduction is complete, the intermediate is treated with a strong acid (e.g.,

concentrated HCl) and heated to induce dehydration, leading to the formation of 1,8-
diiodoanthracene.[3]
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The final product is purified by column chromatography and recrystallization.[3]

Synthesis of 1,8-Diiodoanthracene
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Synthesis of 1,8-Diiodoanthracene Workflow

Suzuki-Miyaura Cross-Coupling Reactions
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1,8-Diiodoanthracene is an excellent substrate for Suzuki-Miyaura cross-coupling reactions,

enabling the formation of C-C bonds to create 1,8-diaryl anthracenes.[5] These products are of

interest in the development of materials for organic light-emitting diodes (OLEDs).[5]

General Protocol:

To a reaction vessel, add 1,8-diiodoanthracene, an arylboronic acid (2.5 equivalents), and a

base (e.g., K₂CO₃, 3 equivalents).[6]

Add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).[6]

The vessel is evacuated and backfilled with an inert gas (e.g., argon).[6]

A degassed solvent (e.g., toluene/water mixture) is added.[6]

The reaction mixture is heated (typically 80-110 °C) and stirred vigorously.[6]

Reaction progress is monitored by TLC or GC-MS.[6]

Upon completion, the reaction is cooled, and the product is extracted with an organic

solvent.[6]

The organic layers are combined, washed, dried, and the solvent is removed.[6]

The crude product is purified by column chromatography.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1337777?utm_src=pdf-body
https://www.researchgate.net/publication/329223662_Deep_blue_organic_light-emitting_diodes_of_18-diaryl_anthracene
https://www.researchgate.net/publication/329223662_Deep_blue_organic_light-emitting_diodes_of_18-diaryl_anthracene
https://www.benchchem.com/product/b1337777?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki-Miyaura Coupling Catalytic Cycle
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Suzuki-Miyaura Coupling Catalytic Cycle

This guide provides a foundational understanding of 1,8-Diiodoanthracene for research and

development purposes. Due to the limited specific safety data, all handling and experimental

procedures should be conducted with appropriate engineering controls and personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.semanticscholar.org/paper/Convenient-Synthesis-of-1%2C8-Diiodoanthracene-and-Lovell-Joule/8a6b8e4d445229be8035727423d35382873b3cca
https://www.semanticscholar.org/paper/Convenient-Synthesis-of-1%2C8-Diiodoanthracene-and-Lovell-Joule/8a6b8e4d445229be8035727423d35382873b3cca
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/342/Anthracene.pdf
https://www.benchchem.com/pdf/Comparative_Analysis_of_1_8_Diiodoanthracene_and_1_9_Diiodoanthracene_A_Guide_for_Researchers.pdf
https://www.researchgate.net/publication/244568486_Improved_Synthesis_of_18-Diiodoanthracene_and_Its_Application_to_the_Synthesis_of_Multiple_Phenylethynyl-Substituted_Anthracenes
https://www.researchgate.net/publication/329223662_Deep_blue_organic_light-emitting_diodes_of_18-diaryl_anthracene
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_9_Diarylanthracenes_using_1_9_Diiodoanthracene.pdf
https://www.benchchem.com/product/b1337777#cas-number-189105-78-0-properties-and-safety-data
https://www.benchchem.com/product/b1337777#cas-number-189105-78-0-properties-and-safety-data
https://www.benchchem.com/product/b1337777#cas-number-189105-78-0-properties-and-safety-data
https://www.benchchem.com/product/b1337777#cas-number-189105-78-0-properties-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

